Cas no 1567105-51-4 (3,5-dibromo-2-ethynylpyridine)
3,5-Dibromo-2-ethynylpyridine is a halogenated pyridine derivative featuring both bromine substituents and an ethynyl functional group, making it a versatile intermediate in organic synthesis. The presence of bromine atoms at the 3- and 5-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the ethynyl group at the 2-position allows for further functionalization via click chemistry or alkyne-based transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are valuable for constructing complex heterocyclic scaffolds. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.

3,5-dibromo-2-ethynylpyridine structure
Product name:3,5-dibromo-2-ethynylpyridine
3,5-dibromo-2-ethynylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dibromo-2-ethynylpyridine
- Pyridine, 3,5-dibromo-2-ethynyl-
-
- Inchi: 1S/C7H3Br2N/c1-2-7-6(9)3-5(8)4-10-7/h1,3-4H
- InChI Key: LKQNPZQYMLDGQW-UHFFFAOYSA-N
- SMILES: C1(C#C)=NC=C(Br)C=C1Br
Experimental Properties
- Density: 2.06±0.1 g/cm3(Predicted)
- Boiling Point: 258.1±40.0 °C(Predicted)
- pka: -2.46±0.32(Predicted)
3,5-dibromo-2-ethynylpyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1913886-2.5g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 2.5g |
$1791.0 | 2023-09-17 | ||
Enamine | EN300-1913886-0.5g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 0.5g |
$877.0 | 2023-09-17 | ||
Enamine | EN300-1913886-10.0g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 10g |
$5405.0 | 2023-06-02 | ||
Enamine | EN300-1913886-1g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 1g |
$914.0 | 2023-09-17 | ||
Enamine | EN300-1913886-0.05g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 0.05g |
$768.0 | 2023-09-17 | ||
Enamine | EN300-1913886-0.1g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 0.1g |
$804.0 | 2023-09-17 | ||
Enamine | EN300-1913886-5.0g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 5g |
$3645.0 | 2023-06-02 | ||
Enamine | EN300-1913886-5g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 5g |
$2650.0 | 2023-09-17 | ||
Enamine | EN300-1913886-1.0g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 1g |
$1256.0 | 2023-06-02 | ||
Enamine | EN300-1913886-0.25g |
3,5-dibromo-2-ethynylpyridine |
1567105-51-4 | 0.25g |
$840.0 | 2023-09-17 |
3,5-dibromo-2-ethynylpyridine Related Literature
-
Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
-
Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
-
Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
-
Jacob Tse-Wei Wang,Timothy W. Jones,Mihaela Grigore,Andre Cook,Dane W. deQuilettes,Roberto Brenes,Benjamin C. Duck,Kenrick F. Anderson,Noel W. Duffy,Bernard Wenger,Vladimir Bulović,Jian Pu,Jian Li,Bo Chi,Henry J. Snaith,Gregory J. Wilson J. Mater. Chem. A, 2019,7, 25511-25520
-
Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
1567105-51-4 (3,5-dibromo-2-ethynylpyridine) Related Products
- 2228533-93-3(4-amino-4-2-methoxy-3-(trifluoromethyl)phenylcyclohexan-1-ol)
- 1207680-11-2(3-(2-fluoro-4-methylphenyl)prop-2-enal)
- 955638-24-1(N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide)
- 1341453-52-8(N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine)
- 1020992-57-7(2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol)
- 1360958-63-9(6-Chloro-1H-benzo[d]imidazol-7-amine)
- 894013-49-1(N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)
- 1823080-38-1(Methyl 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoate)
- 1379526-94-9(5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid)
- 2680691-12-5(tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
